Cas no 1807297-76-2 (Ethyl 3-cyano-4-formyl-2-nitrobenzoate)

• Product Name: Ethyl 3-cyano-4-formyl-2-nitrobenzoate
• CAS No: 1807297-76-2
• MF: C₁₁H₈N₂O₅
• MW: 248.19162273407
• CID: 4958337
• Update Time: 2025-06-14

Ethyl 3-cyano-4-formyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-formyl-2-nitrobenzoate

• Inchi： 1S/C11H8N2O5/c1-2-18-11(15)8-4-3-7(6-14)9(5-12)10(8)13(16)17/h3-4,6H,2H2,1H3
• InChI Key： FLTXDHOUWNYBNS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C=O)=C(C#N)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 394
• XLogP3: 1.2
• Topological Polar Surface Area: 113

Additional information on Ethyl 3-cyano-4-formyl-2-nitrobenzoate

Comprehensive Overview of Ethyl 3-cyano-4-formyl-2-nitrobenzoate (CAS No. 1807297-76-2)

Ethyl 3-cyano-4-formyl-2-nitrobenzoate (CAS No. 1807297-76-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a cyano group, formyl group, and nitro group, serves as a versatile intermediate in synthetic chemistry. Its ethyl ester moiety further enhances its solubility and reactivity, making it a valuable building block for complex molecular architectures.

In recent years, the demand for nitroaromatic compounds like Ethyl 3-cyano-4-formyl-2-nitrobenzoate has surged due to their applications in designing drug candidates and functional materials. Researchers are particularly interested in its potential role in catalysis and photoactive materials, aligning with the growing focus on sustainable chemistry and green synthesis. The compound's electron-withdrawing groups (e.g., nitro and cyano) contribute to its reactivity, enabling precise modifications for targeted applications.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Ethyl 3-cyano-4-formyl-2-nitrobenzoate?" The synthesis typically involves multi-step reactions, starting from commercially available precursors like 2-nitrobenzaldehyde or 3-cyanobenzoic acid derivatives. Key steps often include esterification, formylation, and nitration, with careful optimization to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed for characterization.

The compound's relevance extends to medicinal chemistry, where it serves as a scaffold for heterocyclic compounds with potential bioactivity. For instance, its nitro group can be reduced to an amine, enabling further derivatization into benzimidazoles or quinoxalines—structures prevalent in antiviral and anticancer agents. This aligns with the current trend of repurposing nitroaromatics for therapeutic innovation.

From an industrial perspective, Ethyl 3-cyano-4-formyl-2-nitrobenzoate is also explored for its role in advanced material synthesis. Its ability to participate in condensation reactions makes it a candidate for producing conductive polymers or coordination complexes with metals. Such applications are critical in developing next-generation electronic devices and sensors, addressing the global demand for smart materials.

Environmental and safety considerations are paramount when handling this compound. While not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and fume hoods—are recommended. Its stability under various conditions (e.g., temperature, pH) is frequently studied to ensure safe storage and transportation.

In summary, Ethyl 3-cyano-4-formyl-2-nitrobenzoate (CAS No. 1807297-76-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with rigorous synthetic protocols, position it as a compound of enduring scientific and industrial interest.